Ethyl non-2-en-4-ynoate

Specification

• CAS No.: 64576-91-6
• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: ethyl non-2-en-4-ynoate
• Standard InChI: InChI=1S/C11H16O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h9-10H,3-6H2,1-2H3
• Standard InChI Key: QSCUDZDJQRVKFJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC#CC=CC(=O)OCC

Introduction

Structural Characteristics and Spectral Identification

Molecular Architecture

Ethyl non-2-en-4-ynoate belongs to the class of α,β-unsaturated esters, featuring a non-conjugated system of double and triple bonds. The ester group ($\text{RCOOR}'$) is positioned at the terminal end of an 11-carbon chain, with a trans-alkene at the second carbon and a terminal alkyne at the fourth carbon (Figure 1). This arrangement creates distinct electronic environments that influence its reactivity.

Structural Formula:

$$\text{CH}_3(\text{CH}_2)_5\text{C}\equiv\text{C}-\text{CH}_2-\text{CH}=\text{CH}-\text{COOCH}_2\text{CH}_3$$

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are critical for confirming its structure:

• $^1\text{H}$ NMR: Peaks at δ 0.88–1.42 ppm (alkyl chain protons), δ 4.12–4.30 ppm (ester $\text{OCH}_2\text{CH}_3$), δ 5.30–5.75 ppm (alkene protons), and δ 2.10–2.50 ppm (alkyne-proximal methylene groups).

• $^{13}\text{C}$ NMR: Signals at δ 14.4 ppm (ester methyl), δ 60.7 ppm (ester $\text{OCH}_2$), δ 122–140 ppm (alkene and alkyne carbons), and δ 166–170 ppm (ester carbonyl).

• IR: Strong absorption at 1710–1740 cm$^{-1}$ (ester C=O stretch), 2100–2260 cm$^{-1}$ (alkyne C≡C stretch), and 1640–1680 cm$^{-1}$ (alkene C=C stretch).

Synthetic Methodologies

Direct Esterification of Non-2-en-4-ynoic Acid

The most common synthesis involves esterification of non-2-en-4-ynoic acid with ethanol under acidic catalysis (e.g., $\text{H}_2\text{SO}_4$):

$$\text{HC}\equiv\text{C}-\text{CH}_2-\text{CH}=\text{CH}-(\text{CH}_2)_5\text{COOH} + \text{CH}_3\text{CH}_2\text{OH} \xrightarrow{\text{H}^+} \text{Ethyl non-2-en-4-ynoate} + \text{H}_2\text{O}$$

Yields exceed 70% when using molecular sieves to remove water.

Alkyne-Alkene Cross-Coupling

Palladium-catalyzed Sonogashira coupling between ethyl 2-bromonon-2-enoate and terminal alkynes offers stereochemical control:

$$\text{Br}-\text{CH}=\text{CH}-(\text{CH}_2)_5\text{COOEt} + \text{HC}\equiv\text{C}-\text{R} \xrightarrow{\text{Pd(PPh}_3\text{)}_4, \text{CuI}} \text{Ethyl non-2-en-4-ynoate}$$

This method avoids side reactions associated with traditional Fischer esterification.

Reactivity and Mechanistic Pathways

Electrophilic Additions

The electron-deficient alkyne undergoes regioselective hydrohalogenation:

$$\text{Ethyl non-2-en-4-ynoate} + \text{HX} \rightarrow \text{Ethyl 4-halo-non-2-en-4-enoate}$$

Bromination at the alkyne site proceeds via a cyclic bromonium intermediate, favoring anti-addition.

Diels-Alder Cycloadditions

The conjugated diene system formed by the alkene and alkyne participates in [4+2] cycloadditions with dienophiles like maleic anhydride:

$$\text{Ethyl non-2-en-4-ynoate} + \text{Maleic anhydride} \rightarrow \text{Bicyclic adduct}$$

Reaction rates depend on solvent polarity and temperature, with dichloromethane yielding optimal results.

Applications in Industry and Academia

Pharmaceutical Intermediates

Ethyl non-2-en-4-ynoate serves as a precursor to prostaglandin analogs and non-steroidal anti-inflammatory drugs (NSAIDs). Its alkyne group enables click chemistry for bioconjugation.

Flavor and Fragrance Components

As FEMA 2448, this compound contributes fruity and green notes to food products. Its low threshold detection (0.1 ppm) makes it effective in trace concentrations.

Agrochemical Synthesis

Functionalization of the alkyne group produces insecticides with enhanced photostability. For example, hydrogenation yields saturated esters used in pyrethroid analogs.

Future Research Directions

• Catalytic Asymmetric Synthesis: Developing chiral catalysts for enantioselective hydrogenation.

• Polymer Chemistry: Investigating its use in biodegradable polyesters via ring-opening polymerization.

• Biological Activity Screening: Assessing anticancer potential through in vitro cytotoxicity assays.